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Cat. No.: B15552818

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Azido-FTY720's binding characteristics to

sphingosine-1-phosphate (S1P) receptors, contextualized through the lens of competition

assays. While direct head-to-head quantitative data for Azido-FTY720 is not readily available

in the public domain, this document outlines the established methodologies for such cross-

validation and presents comparative data for the parent compound, FTY720 (Fingolimod), and

other key S1P receptor modulators.

FTY720 is a prodrug that, once phosphorylated in vivo to FTY720-phosphate (FTY720-P), acts

as a potent agonist at four of the five S1P receptors: S1P1, S1P3, S1P4, and S1P5.[1] This

interaction leads to the internalization and degradation of the S1P1 receptor, which is crucial for

lymphocyte egress from lymphoid tissues.[1] Azido-FTY720, as a photoactivatable analog of

FTY720, is designed to be a valuable tool for elucidating the molecular interactions between

FTY720 and its receptors through photoaffinity labeling. Competition binding assays are a

fundamental technique to validate that such probes bind to the same site as the parent

compound and to quantify their binding affinity.
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Data Presentation: Comparative Binding Affinities of
S1P Receptor Modulators
The following table summarizes the binding affinities (Ki, in nM) of FTY720-phosphate and

other S1P receptor modulators at the S1P1 and S1P5 receptors, as determined by competitive

radioligand binding assays.[2][3] This data serves as a benchmark for the expected binding

profile of Azido-FTY720.

Compound S1P1 Ki (nM) S1P5 Ki (nM)

S1P (endogenous ligand) 0.28 2.5

FTY720-phosphate 0.16 0.94

Siponimod 0.43 5.5

Etrasimod 0.61 1.8

Ponesimod 0.42 6.7

KRP-203-phosphate 0.17 25

Amiselimod-phosphate 0.23 2.5

Data sourced from a competitive radioligand binding assay using [3H]-ozanimod.[2][3]

Mandatory Visualization
S1P Receptor Signaling Pathway
The following diagram illustrates the signaling cascade initiated by the binding of S1P or

FTY720-phosphate to the S1P1 receptor, leading to receptor internalization and downstream

cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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